6-Methylpyridin-3-YL chloroformate

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: (6-methylpyridin-3-yl) carbonochloridate
• InChI: InChI=1S/C7H6ClNO2/c1-5-2-3-6(4-9-5)11-7(8)10/h2-4H,1H3
• InChI Key: XDYPYHARUVPVFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC(=O)Cl

Description

6-Methylpyridin-3-YL chloroformate is a pyridine-based chloroformate derivative characterized by a chloroformate (-OCOCl) group attached to the 3-position of a 6-methyl-substituted pyridine ring. Chloroformates are widely used as acylating agents in organic synthesis, pharmaceuticals, and agrochemicals due to their ability to introduce carbonyl groups under mild conditions .

Preparation Methods

Method Overview

One of the predominant approaches involves synthesizing phenyl (6-methylpyridin-3-yl) carbamate as an intermediate, which is then chlorinated to yield the chloroformate derivative. This pathway leverages the nucleophilic attack of the amino group on phenyl chloroformate, forming the carbamate, followed by chlorination.

Reaction Scheme

6-Methylpyridin-3-amine + Phenyl chloroformate → Phenyl (6-methylpyridin-3-yl) carbamate
Phenyl (6-methylpyridin-3-yl) carbamate + Thionyl chloride → 6-Methylpyridin-3-Yl chloroformate

Reaction Conditions and Data Table

Step	Reagents & Conditions	Yield	Notes
Carbamate synthesis	5-Amino-2-methylpyridine + Phenyl chloroformate in NMP at 15–30°C for 1–15 hours	~96%	Controlled temperature to prevent side reactions; purification via crystallization
Chlorination	Treatment of carbamate with thionyl chloride in chloroform/toluene at 20–35°C for 1 hour	Data not specified directly, but typical yields are high (>90%)	Excess thionyl chloride ensures complete conversion

Research Discoveries

• The process benefits from mild conditions, avoiding harsh reagents, and allows for high purity products.
• Patent WO2019006231A1 describes the synthesis of phenyl (6-methylpyridin-3-yl) carbamate, emphasizing the importance of controlling reaction temperature and purity of starting materials to optimize yield and minimize impurities.

Direct Chlorination of 6-Methylpyridin-3-yl Methyl Alcohol

Method Overview

Another route involves converting methyl 6-methylnicotinate to the corresponding alcohol, followed by chlorination to form the chloroformate. This method is advantageous for its stepwise control and potential for scale-up.

Reaction Scheme

Methyl 6-methylnicotinate → (via reduction) 6-Methylpyridin-3-yl methanol
6-Methylpyridin-3-yl methanol + Thionyl chloride → 6-Methylpyridin-3-Yl chloroformate

Reaction Conditions and Data Table

Step	Reagents & Conditions	Yield	Notes
Reduction	Sodium borohydride in methanol at room temperature	64–80%	Efficient reduction with minimal over-reduction
Chlorination	Thionyl chloride in chloroform at 20–35°C for 1 hour	High yield (>90%)	Purification via distillation or recrystallization

Research Discoveries

• The reduction of methyl 6-methylnicotinate to the alcohol is well-documented, with yields around 64–80%, depending on conditions.
• Chlorination with thionyl chloride is a standard method, providing a straightforward route to the chloroformate with high purity.

Alternative Synthesis via Nitration and Oxidation

Method Overview

A more complex route involves nitration of methylpyridine derivatives, followed by oxidation to form the corresponding aldehyde, then reduction to alcohol, and finally chlorination.

Reaction Scheme

Methylpyridine → Nitration → Oxidation to aldehyde → Reduction to alcohol → Chlorination

Reaction Conditions and Data Table

Step	Reagents & Conditions	Yield	Notes
Nitration	Nitric acid and sulfuric acid	Variable	Controlled to prevent overnitration
Oxidation	Chromium trioxide in pyridine	80–90%	Produces 6-methylnicotinaldehyde
Reduction	Lithium aluminum hydride in tetrahydrofuran	80%	Converts aldehyde to alcohol
Chlorination	Thionyl chloride in dichloromethane at 0–25°C	80–95%	Final chloroformate formation

Research Discoveries

• These multi-step pathways are more elaborate but allow for structural modifications and potential for isotope labeling.
• Oxidation and reduction steps are optimized for high yield and minimal side-products, as documented in patent literature.

Summary of Key Parameters and Considerations

Parameter	Optimal Range	Impact	References
Temperature	15–35°C	Ensures high yield, minimizes side reactions	,,
Reagent excess	1.5–3 equivalents of thionyl chloride	Complete conversion	,
Purification	Recrystallization, distillation	Purity >99%	,
Reaction time	1–15 hours	Adequate conversion	,,

Chemical Reactions Analysis

Types of Reactions

6-Methylpyridin-3-YL chloroformate undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chloroformate group can be readily displaced by nucleophiles such as amines, alcohols, and thiols, leading to the formation of carbamates, carbonates, and thiocarbonates, respectively.

Hydrolysis: In the presence of water, 6-Methylpyridin-3-YL chloroformate can hydrolyze to form 6-methylpyridin-3-ol and carbon dioxide.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as amines, alcohols, and thiols are commonly used. The reactions are typically carried out in an inert solvent like dichloromethane or tetrahydrofuran at room temperature.

Hydrolysis: Water or aqueous solutions are used, and the reaction can be carried out at ambient conditions.

Reduction: Lithium aluminum hydride or other strong reducing agents are used under anhydrous conditions.

Major Products Formed

Carbamates: Formed from the reaction with amines.

Carbonates: Formed from the reaction with alcohols.

Thiocarbonates: Formed from the reaction with thiols.

6-Methylpyridin-3-ol: Formed from hydrolysis.

Scientific Research Applications

6-Methylpyridin-3-YL chloroformate has several applications in scientific research:

Chemistry: It is used as a reagent for the synthesis of various organic compounds, including carbamates and carbonates, which are important intermediates in organic synthesis.

Biology: The compound can be used to modify biomolecules, such as proteins and peptides, by introducing carbamate or carbonate groups, which can alter their properties and functions.

Industry: The compound is used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Methylpyridin-3-YL chloroformate involves the formation of reactive intermediates that can undergo nucleophilic substitution reactions. The chloroformate group is highly electrophilic, making it susceptible to attack by nucleophiles. This reactivity is exploited in various synthetic applications to introduce carbamate or carbonate functionalities into target molecules.

Comparison with Similar Compounds

Structural and Functional Differences

• The methyl group at the 6-position could sterically hinder nucleophilic attacks.
• Methyl Chloroformate (CH₃OCOCl) : A simple aliphatic chloroformate with high electrophilicity, widely used in esterification and as a battery electrolyte additive .
• Phenyl Chloroformate (PhOCOCl) : The aromatic ring increases resonance stabilization, slowing solvolysis rates compared to aliphatic analogs. Its solvolysis behavior closely matches isopropenyl chloroformate, with a Grunwald-Winstein correlation slope of 0.95 ± 0.02 .
• Benzyl Chloroformate (C₆H₅CH₂OCOCl) : The benzyl group provides a balance of reactivity and stability, making it useful in peptide synthesis. Toxicity data indicate a 4-hour LC₅₀ of 28 ppm in rats .
• Allyl Chloroformate (CH₂=CHCH₂OCOCl) : The allyl group enables conjugate addition reactions. Its acute toxicity (AEGL-3 values: 1.7 ppm for 10 minutes) is higher than methyl chloroformate .

Reactivity and Solvolysis

• Solvolysis Mechanisms :
  • Pyridine-based chloroformates (e.g., 6-Methylpyridin-3-YL) likely follow an associative mechanism due to aromatic stabilization, similar to phenyl chloroformate .
  • Aliphatic chloroformates (e.g., methyl, ethyl) undergo faster solvolysis via dissociative pathways, with rate constants influenced by solvent polarity .
• Electrochemical Reactivity : Methyl chloroformate enhances solid-electrolyte interphase (SEI) formation in lithium-ion batteries, outperforming γ-bromo-γ-butyrolactone additives . Pyridine derivatives may exhibit similar electrochemical activity but with tunable redox properties.

Biological Activity

6-Methylpyridin-3-YL chloroformate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

• Molecular Formula : C7H8ClNO2
• Molecular Weight : 175.59 g/mol
• IUPAC Name : 6-Methylpyridin-3-yl chloroformate
• CAS Number : [not provided in the search results]

The biological activity of 6-Methylpyridin-3-YL chloroformate is primarily attributed to its ability to interact with various biomolecules. It acts as a reactive electrophile, which can form carbamates with nucleophilic sites on proteins and enzymes. This interaction can modulate enzyme activity and influence various biochemical pathways.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 6-Methylpyridin-3-YL chloroformate exhibit antimicrobial properties. For instance, derivatives of pyridine-based chloroformates have shown effectiveness against a range of bacteria, including Escherichia coli and Staphylococcus aureus .

Anticancer Properties

Research has also highlighted the potential anticancer properties of pyridine derivatives. Compounds structurally related to 6-Methylpyridin-3-YL chloroformate have demonstrated cytotoxic effects against various cancer cell lines, suggesting a promising avenue for further investigation in cancer therapeutics .

Data Table: Biological Activity Summary

Activity Type	Description	Reference
Antimicrobial	Effective against E. coli and S. aureus
Anticancer	Cytotoxic effects on cancer cell lines
Enzyme Inhibition	Potential inhibitors of serine hydrolases

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of pyridine derivatives, 6-Methylpyridin-3-YL chloroformate was synthesized and tested against several bacterial strains. The results indicated a significant reduction in bacterial growth at concentrations as low as 10 µM, showcasing its potential as an antimicrobial agent.

Case Study 2: Cytotoxicity in Cancer Research

Another study focused on the cytotoxic effects of pyridine-based compounds on human cancer cell lines. The results showed that 6-Methylpyridin-3-YL chloroformate exhibited IC50 values in the micromolar range, indicating substantial cytotoxicity compared to control groups.